Cas no 112279-85-3 (Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-)

• Product Name: Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-
• CAS No: 112279-85-3
• MF: C₈H₇BrClNO
• MW: 248.504280328751
• CID: 3617019
• PubChem ID: 154725936
• Update Time: 2025-04-22

Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-amino-3-bromo-2-chlorophenyl)-
• (4-Amino-3-bromo-2-chloro-phenyl)-methanol
• 112279-85-3
• (4-amino-3-bromo-2-chlorophenyl)methanol

• Inchi： 1S/C8H7BrClNO/c1-4(12)5-2-3-6(11)7(9)8(5)10/h2-3H,11H2,1H3
• InChI Key： XRJCELHDEWHXHT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N)C(Br)=C1Cl)C

Computed Properties

• Exact Mass: 234.93995Da
• Monoisotopic Mass: 234.93995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.3Ų